Cas no 1260924-92-2 (2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide)

• Product Name: 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide
• CAS No: 1260924-92-2
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 5320197
• Update Time: 2025-05-20

2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide
• 2-(2-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(1-phenylethyl)acetamide
• 2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(1-phenylethyl)acetamide
• STL074594

• Inchi： 1S/C22H19FN4O2/c1-15(16-6-3-2-4-7-16)24-20(28)14-27-13-5-8-19(27)22-25-21(26-29-22)17-9-11-18(23)12-10-17/h2-13,15H,14H2,1H3,(H,24,28)
• InChI Key： ZNVFXEOJPLPCHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C2=CC=CN2CC(NC(C)C2C=CC=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• XLogP3: 3.7
• Topological Polar Surface Area: 73

Additional information on 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide

Introduction to 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1260924-92-2, identified as 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a pyrrole ring fused with an oxadiazole moiety, both flanked by a fluorophenyl group and an N-(1-phenylethyl)acetamide side chain, endows it with a diverse array of potential interactions with biological targets.

In the realm of chemical biology, the strategic design of such heterocyclic compounds is crucial for modulating biological pathways. The fluorophenyl substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, a feature that has been extensively explored in the development of drug candidates. The oxadiazole ring serves as a scaffold that not only contributes to the molecule's rigidity but also provides multiple sites for functionalization, allowing for fine-tuning of its pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such molecules. The CAS number 1260924-92-2 serves as a key identifier for this compound, facilitating its study in both academic and industrial settings. Preliminary studies suggest that this compound exhibits notable activity against various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The combination of structural elements derived from natural products and synthetic scaffolds has led to the discovery of novel pharmacophores with therapeutic potential.

The development of 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide is emblematic of the broader trend toward rational drug design. By leveraging structural motifs that have demonstrated success in previous drug candidates, researchers aim to accelerate the discovery process while minimizing the risks associated with traditional trial-and-error approaches. The integration of machine learning algorithms into virtual screening has further enhanced the efficiency of identifying promising compounds like this one.

One particularly intriguing aspect of this molecule is its potential as a scaffold for further derivatization. The presence of multiple reactive sites allows chemists to explore a wide range of structural modifications without losing the core pharmacological activity. This flexibility has been exploited in several research projects aimed at optimizing bioavailability, solubility, and target specificity. The use of fluorine atoms as part of the fluorophenyl group is particularly noteworthy, as fluorine can significantly influence both metabolic stability and pharmacokinetic profiles.

In clinical settings, compounds with similar structural features have shown promise in treating conditions characterized by aberrant signaling pathways. For instance, derivatives of oxadiazole-containing molecules have been investigated for their anti-inflammatory properties, while pyrrole-based compounds have demonstrated efficacy in modulating neurotransmitter activity. The dual functionality provided by the pyrrole-oxadiazole core makes 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide a compelling candidate for further investigation.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. Key intermediates include the formation of the pyrrole ring, followed by coupling with the oxadiazole moiety via nucleophilic substitution reactions. The introduction of the fluorophenyl group is typically achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Finally, the amide side chain is installed via acylation reactions, yielding the desired product with high purity and yield.

As research progresses, it is likely that more derivatives will be synthesized and evaluated for their biological activity. The combination of experimental techniques and computational modeling will be essential in deciphering how structural modifications affect potency and selectivity. This iterative process underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The impact of such compounds extends beyond academic research; they represent tangible progress toward addressing unmet medical needs. By targeting key enzymes and receptors involved in disease pathways, molecules like 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(1-phenylethyl)acetamide offer hope for developing new therapeutic strategies. Furthermore, their unique structural features provide valuable insights into how molecular design can be optimized for improved efficacy and reduced side effects.

In conclusion,CAS number 1260924-92-2 corresponds to a compound that exemplifies contemporary advances in medicinal chemistry. Its complex structure combines multiple pharmacologically relevant motifs into a single entity with significant therapeutic potential. As research continues to uncover new applications for this molecule and its derivatives,the future looks promising for both academic exploration and industrial development.